Cas no 646507-88-2 (1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-)

1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy- structure
646507-88-2 structure
Product Name:1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-
CAS No:646507-88-2
MF:C13H8F4O
MW:256.195637702942
CID:420413
PubChem ID:71379320
Update Time:2025-04-19

1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,3',5,5'-tetrafluoro-4-methoxy-
    • 5-(3,5-difluorophenyl)-1,3-difluoro-2-methoxybenzene
    • DTXSID20801894
    • 3,3',5,5'-Tetrafluoro-4-methoxy-1,1'-biphenyl
    • 646507-88-2
    • Inchi: 1S/C13H8F4O/c1-18-13-11(16)4-8(5-12(13)17)7-2-9(14)6-10(15)3-7/h2-6H,1H3
    • InChI Key: XGBIWYIVYQFCEB-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C1C=C(C=C(C=1)F)F)F)OC

Computed Properties

  • Exact Mass: 256.05114
  • Monoisotopic Mass: 256.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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